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Compound of Interest |

Compound Name: RO-05-2921
CAS No.: 2898-08-0
Cat. No.: B1294567

Get Quote

\ J

Disclaimer: The following information pertains to the experimental drug SGR-2921, a CDC7
inhibitor. No public information was found for "RO-05-2921". It is presumed the user may have
been referring to SGR-2921.

Important Safety Notice: The clinical development of SGR-2921 was discontinued in August
2025. The decision was made after two patient deaths were reported in a Phase 1 clinical trial
for relapsed/refractory acute myeloid leukemia (AML) and high-risk myelodysplastic syndromes
(MDS), with SGR-2921 considered to have contributed to the fatalities. Researchers and drug
development professionals should be aware of this critical safety information.

Introduction

SGR-2921 is a potent and selective, orally bioavailable small molecule inhibitor of Cell Division
Cycle 7-related protein kinase (CDC7).[1] Developed by Schrédinger, Inc., it was investigated
for the treatment of acute myeloid leukemia (AML) and myelodysplastic syndrome (MDS).[2]
Preclinical studies demonstrated significant anti-leukemic activity both as a monotherapy and in
combination with other standard-of-care agents.[1] However, due to severe adverse events in
early clinical trials, its development has been terminated.[3]

Mechanism of Action

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1294567#bc-rfq
https://www.benchchem.com/product/b1294567/docs?utm_src=pdf-body#application-notes-and-protocols-for-s-2921
https://firstwordpharma.com/story/5685302
https://www.cancer.gov/research/participate/clinical-trials-search/v?id=NCI-2023-10769
https://firstwordpharma.com/story/5685302
https://www.onclive.com/view/clinical-development-is-discontinued-for-sgr-2921-in-r-r-aml-and-higher-risk-mds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

CDCY7 is a serine/threonine kinase that plays a crucial role in the initiation of DNA replication. It
functions by phosphorylating multiple subunits of the minichromosome maintenance (MCM)
complex (MCM2-7), which is the core of the replicative helicase. This phosphorylation is
essential for the origin firing and the start of DNA synthesis during the S phase of the cell cycle.

In many cancers, including AML, there is an elevated level of replication stress.[4] By inhibiting
CDC7, SGR-2921 prevents the phosphorylation of the MCM complex, leading to the stalling of
replication forks, accumulation of DNA damage, and ultimately, apoptotic cell death in cancer
cells that are highly dependent on efficient DNA replication.[4][5]

Signaling Pathway of SGR-2921
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SGR-2921 Mechanism of Action
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Caption: Mechanism of SGR-2921 action.

Quantitative Data Summary
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Experiment Type

Details

Results Reference

In Vitro Potency

Biochemical and cell-

based assays

SGR-2921

demonstrated greater
potency compared to [6]
other clinical-stage

CDCY7 inhibitors.

AML cell lines were

In Vitro Anti- Panel of ~300 cancer -
] ] o ) the most sensitive to [1]
Proliferative Activity cell lines
SGR-2921.
16 patient-derived Potent anti-

AML samples (ex

Vivo)

proliferative activity in

12 out of 16 samples.

[4]

6 TP53 mutated
patient-derived AML

samples (ex vivo)

All 6 samples
responded to SGR-
2921.

[4]

In Vitro Combination
Studies

SGR-2921 with
venetoclax (BCL2
inhibitor)

Synergistic anti-tumor 1]
activity.

SGR-2921 with
hypomethylating

agents

Increased levels of
replication stress,
DNA damage, and

apoptosis markers.

[1]

SGR-2921 with
decitabine in p53-
mutated AML models

Synergistic activity.

[6]

In Vivo Efficacy

MOLM-16 (TP53

mutated) cell-derived

Achieved tumor

[7]

xenograft (CDX) regression.
model
Demonstrated tumor
MV-4-11 disseminated ]
growth control with [7]
model ) ) )
intermittent dosing.
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] ] Strong, dose-
Patient-derived ]
dependent anti-
xenograft (PDX) AML ) o [4]
leukemic activity at
models
tolerated doses.

Experimental Protocols
In Vitro Protocols

1.

Cell Viability and Anti-Proliferative Assays

Cell Lines: A panel of human AML cell lines (e.g., MOLM-16, MV-4-11) and patient-derived
AML samples.[7]

Culture Conditions: Cells are maintained in appropriate media (e.g., RPMI-1640)
supplemented with fetal bovine serum and antibiotics, and incubated at 37°C in a humidified
atmosphere with 5% CO2.

Protocol:
o Seed cells in 96-well plates at a predetermined density.
o Treat cells with a serial dilution of SGR-2921 or vehicle control.

o For combination studies, treat cells with SGR-2921 and a second agent (e.g., venetoclax,
decitabine) alone or in combination.

o Incubate for a specified period (e.g., 72 hours).

o Assess cell viability using a commercial kit (e.g., CellTiter-Glo® Luminescent Cell Viability
Assay).

o Measure luminescence using a plate reader.
o Calculate IC50 values using appropriate software (e.g., GraphPad Prism).

Expected Outcome: Dose-dependent decrease in cell viability in sensitive cell lines.
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2. Target Engagement Assay (Phospho-MCM2)

¢ Principle: To confirm that SGR-2921 inhibits CDC7 kinase activity in cells by measuring the
phosphorylation of its direct substrate, MCM2.

e Protocol:

[¢]

Treat AML cells with varying concentrations of SGR-2921 for a defined period.

[e]

Lyse the cells and collect protein extracts.

[e]

Determine protein concentration using a BCA assay.

(¢]

Analyze the levels of phosphorylated MCM2 (p-MCM2) and total MCM2 by Western
blotting or a quantitative immunoassay (e.g., Meso Scale Discovery - MSD).

o Expected Outcome: Dose-dependent reduction in the levels of p-MCM2 with no significant
change in total MCM2 levels.

Experimental Workflow for In Vitro Studies
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General In Vitro Experimental Workflow for SGR-2921
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Caption: Workflow for in vitro SGR-2921 experiments.

In Vivo Protocols

1. Cell-Line Derived Xenograft (CDX) Model

¢ Animal Model: Immunocompromised mice (e.g., NSG mice).
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Cell Lines: Human AML cell lines such as MOLM-16 or MV-4-11.[7]

Protocol:

[¢]

Inject a specific number of AML cells (e.g., 5 x 1076) subcutaneously or intravenously into
the mice.[8][9]

o Monitor tumor growth by caliper measurements (for subcutaneous models) or by
assessing disease burden in hematopoietic tissues.

o When tumors reach a specified size (e.g., 100-200 mm3), randomize mice into treatment
and control groups.[9]

o Administer SGR-2921 (e.g., 5 mg/kg) or vehicle control orally according to a defined
schedule (e.g., daily, or intermittent dosing like 5 days on/9 days off).[4][10]

o Monitor tumor volume and body weight regularly.

o At the end of the study, euthanize the mice and collect tissues for further analysis (e.g.,
histology, target engagement).

Expected Outcome: Significant tumor growth inhibition or regression in the SGR-2921
treated group compared to the control group.

. Patient-Derived Xenograft (PDX) Model
Animal Model: Highly immunodeficient mice (e.g., NOG-EXL).[4]
Source of Cells: Primary human AML blast cells from patients.[4]
Protocol:
o lIrradiate mice sub-lethally.
o Inoculate mice with primary human AML blast cells.

o Monitor engraftment of human AML cells (hCD45+) in surrogate mice by flow cytometry of
peripheral blood or bone marrow.[4]
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o When engraftment reaches a certain level (e.g., >20% in bone marrow), randomize the
study mice.[4]

o Treat with SGR-2921 at various dose levels or vehicle control via oral gavage, typically
twice daily in cycles (e.g., 5 days on, 9 days off).[4]

o Monitor disease progression by measuring the percentage of hCD45+ cells in blood and
bone marrow.

o Assess target engagement by measuring p-MCM2 levels in tissues like the spleen and
spinal cord.[11]

o Expected Outcome: Dose-dependent reduction of human AML blast cells in SGR-2921
treated mice.

Experimental Workflow for In Vivo Studies
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General In Vivo Experimental Workflow for SGR-2921
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Caption: Workflow for in vivo SGR-2921 experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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